Cas no 944317-27-5 (6-Bromo-3-chloro-2-methylpyridine)

• Product Name: 6-Bromo-3-chloro-2-methylpyridine
• CAS No: 944317-27-5
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD11110679
• CID: 803425
• PubChem ID: 45480435
• Update Time: 2025-11-02

6-Bromo-3-chloro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2-methylpyridine
• 6-BROMO-3-CHLORO-2-METHYL-PYRIDINE
• Pyridine, 6-bromo-3-chloro-2-methyl-
• 6-BROMO-3-CHLORO-2-PICOLINE
• 6-broMo-3-chloro-2-Methyl- pyridine
• 2-BROMO-5-CHLORO-6-METHYLPYRIDINE
• PSZRCSVBLJMQLL-UHFFFAOYSA-N
• BCP26706
• SBB054313
• AB63580
• FCH1402714
• OR345461
• EN001774
• AX8108434
• AM20061635
• V9428
• ST24045168
• 6-Bromo-3-chloro-2-methylpyridine (ACI)
• 2-Bromo-5-Chloro-6-Picoline
• EN300-1272153
• SCHEMBL1506533
• AKOS015842576
• CS-W007169
• SY033727
• DTXSID90670372
• TS-02955
• MFCD11110679
• DB-031034
• J-518362
• 944317-27-5

• MDL： MFCD11110679
• Inchi： 1S/C6H5BrClN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3
• InChI Key： PSZRCSVBLJMQLL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(Br)=CC=1

Computed Properties

• Exact Mass: 204.92900
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.624
• Boiling Point: 222 ºC
• Flash Point: 88 ºC
• PSA: 12.89000
• LogP: 2.80590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Bromo-3-chloro-2-methylpyridine

6-Bromo-3-chloro-2-methylpyridine (CAS No. 944317-27-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, 6-Bromo-3-chloro-2-methylpyridine (CAS 944317-27-5) has emerged as a crucial intermediate for pharmaceutical and agrochemical applications. This halogenated pyridine derivative exhibits unique reactivity patterns that make it invaluable in cross-coupling reactions and nucleophilic substitution processes. With molecular formula C₆H₅BrClN and molecular weight of 206.47 g/mol, this compound serves as a multifunctional scaffold for constructing complex molecular architectures.

The growing demand for 6-Bromo-3-chloro-2-methylpyridine synthesis reflects its importance in developing crop protection agents and pharmaceutical intermediates. Recent studies highlight its role in creating novel pesticide formulations that address emerging agricultural challenges, particularly in resistance management. The compound's halogen substitution pattern allows selective functionalization at multiple positions, enabling medicinal chemists to explore diverse structure-activity relationships.

From a synthetic perspective, 6-Bromo-3-chloro-2-methylpyridine price and availability remain key considerations for researchers. The compound typically appears as white to off-white crystals with purity ≥98% (HPLC), soluble in common organic solvents like dichloromethane and tetrahydrofuran. Storage recommendations suggest keeping the material at 2-8°C in airtight containers to maintain stability, with shelf life extending beyond 24 months under proper conditions.

Recent breakthroughs in catalyzed coupling reactions have expanded the utility of 6-Bromo-3-chloro-2-methylpyridine suppliers offer. The bromine at position 6 participates readily in Suzuki-Miyaura couplings, while the chlorine at position 3 undergoes selective amination reactions. This dual reactivity makes the compound particularly valuable for parallel synthesis approaches in drug discovery programs targeting kinase inhibitors and GPCR modulators.

Environmental and safety profiles of 6-Bromo-3-chloro-2-methylpyridine CAS 944317-27-5 have been thoroughly investigated. While not classified as hazardous under current regulations, standard laboratory precautions including glove use and eye protection are recommended when handling. The compound shows good stability under normal processing conditions, with decomposition temperatures above 200°C based on thermal analysis data.

The global market for 6-Bromo-3-chloro-2-methylpyridine manufacturers has seen steady growth, driven by increasing R&D investments in crop science and precision agriculture. Quality control specifications typically include rigorous testing for residual solvents and heavy metals, with advanced analytical techniques like GC-MS and HPLC-MS employed to ensure batch-to-batch consistency. Custom synthesis options are available for researchers requiring specific isotopic labeling or purity grades.

Emerging applications in material science have further diversified the uses of 6-Bromo-3-chloro-2-methylpyridine. Its incorporation into organic electronic materials and coordination complexes demonstrates the compound's versatility beyond traditional medicinal chemistry applications. The methyl group at position 2 provides additional opportunities for direct functionalization through modern C-H activation methodologies.

For researchers investigating how to synthesize 6-Bromo-3-chloro-2-methylpyridine, several published routes exist. The most common approaches involve halogenation of pyridine precursors or ring construction strategies using appropriately substituted starting materials. Process optimization has focused on improving atom economy and reducing environmental impact, aligning with green chemistry principles in modern synthetic laboratories.

Analytical characterization of 6-Bromo-3-chloro-2-methylpyridine typically includes 1H NMR (δ 2.60 for methyl protons, 7.35 for H-5, 7.90 for H-4 in CDCl₃), 13C NMR, and mass spectrometry confirmation. The compound's distinct spectroscopic signature facilitates quality control and reaction monitoring. X-ray crystallography studies have revealed interesting packing arrangements influenced by halogen bonding interactions.

Future research directions for 6-Bromo-3-chloro-2-methylpyridine applications may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's balanced lipophilicity (calculated logP ~2.3) and molecular weight make it particularly suitable for designing small molecule degraders in therapeutic development. Continued innovation in catalytic transformations will likely uncover new reactivity patterns for this versatile building block.